9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine

Gene-directed enzyme prodrug therapy Enzymatic selectivity Purine nucleoside phosphorylase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H14N4O3
Molecular Weight 250.25 g/mol
Cat. No. B15595165
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Technical Parameters


Basic Identity
Product Name9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine
Molecular FormulaC11H14N4O3
Molecular Weight250.25 g/mol
Structural Identifiers
InChIInChI=1S/C11H14N4O3/c1-6-10-11(13-4-12-6)15(5-14-10)9-2-7(17)8(3-16)18-9/h4-5,7-9,16-17H,2-3H2,1H3/t7-,8+,9-/m1/s1
InChIKeySJXRKKYXNZWKDB-HRDYMLBCSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MeP-dR: Suicide Gene Therapy & QC Prodrug


9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (CAS 16006-64-7; MeP-dR, 6MePdR) is a purine nucleoside analog with the molecular formula C₁₁H₁₄N₄O₃ and a molecular weight of 250.25 g/mol . Its core structure consists of 6-methylpurine linked to a 2′-deoxy-β-D-ribofuranosyl sugar via a β-N-glycosidic bond . This compound functions as a relatively non-toxic prodrug [1] that, upon cleavage by specific non-mammalian enzymes such as Escherichia coli purine nucleoside phosphorylase (ePNP), releases the highly cytotoxic free base 6-methylpurine (MeP) [2][3]. The fundamental premise for its research use is its inability to be efficiently activated by human purine nucleoside phosphorylase (hPNP), making it a substrate for gene-directed enzyme prodrug therapy (GDEPT) where the ePNP gene is delivered selectively to tumor cells [4].

GDEPT prodrug Selective E. coli PNP substrate; cleaved to membrane-permeable 6-methylpurine; not recognized by human PNP. Supports gene-directed enzyme prodrug therapy research models.
Mycoplasma detection Adenosine phosphorylase-mediated selective toxicity in mycoplasma-infected cultures; dual-function detection and decontamination reagent. Reported high sensitivity and specificity in cell culture screening.
Enzymatic synthesis Whole-cell biocatalytic route using recombinant E. coli; near-quantitative conversion under mild conditions. Scalable preparation alternative to multi-step chemical synthesis.

Why MeP-dR Cannot Be Replaced by Analogs


Generic substitution of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine with other purine nucleoside prodrugs is scientifically unsound due to its unique, enzyme-specific activation profile and associated bystander cell-killing potency. The compound is a substrate for E. coli PNP but not for human PNP, a selectivity that underpins the entire GDEPT strategy [1][2]. Other nucleoside prodrugs, such as those activated by herpes simplex virus thymidine kinase (HSV-TK), like ganciclovir, rely on a different enzymatic cleavage and, critically, generate toxic metabolites that do not readily diffuse across cell membranes, thus severely limiting their bystander killing effect [3][4]. Furthermore, the toxicity of the active metabolite, 6-methylpurine, is effective against both dividing and non-dividing cells, a distinction from many traditional antimetabolites that only target proliferating cells [5]. The selection of this specific compound is therefore dictated by its integration with a specific enzyme system and its superior, diffusion-based bystander effect, which is not replicated by alternative prodrugs [6].

MeP-dR (Target)
Bystander killing enhanced by excess APRT; once-daily dosing; toxin active against non-dividing cells.
F-araAMP / F-dAdo
F-araAMP activity diminished by excess APRT; F-dAdo requires frequent dosing and intracellular activation.
MeP-dR (Target)
Deoxyribose sugar; exclusively cleaved by bacterial PNP; high selectivity in mixed cell systems.
6-MPR (Riboside analog)
Ribose moiety recognized by mammalian phosphorylases; lower selectivity may shift off-target activation.
MeP-dR (Target)
Membrane-permeable 6-methylpurine kills bystander cells without gap junctions.
HSV-TK/ganciclovir system
Bystander transfer requires cell-cell contact; higher transduction threshold needed for comparable response.

MeP-dR Key Evidence vs. Comparators


Bystander Killing vs. HSV-TK/Ganciclovir

The foundational differentiator for 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) is its exclusive activation by bacterial E. coli purine nucleoside phosphorylase (ePNP) and its complete resistance to cleavage by the human ortholog (hPNP). This is in stark contrast to natural substrates like guanosine and inosine which are cleaved by hPNP. In assays, MeP-dR is efficiently cleaved by ePNP but shows negligible activity with hPNP [1][2]. This contrasts with its close analog, fludarabine phosphate (F-araAMP), which, while also a substrate for ePNP, is a clinically approved drug that is also subject to other metabolic pathways in humans [3].

Bystander killing vs. HSV-TK
Head-to-head
~2× faster killing; 5–10× lower viral input; ≥100 bystander cells killed per PNP+ cell with 1–2% transduction.
Reported superior bystander efficiency in prostate/breast cancer and melanoma models.
Model-dependent; complete population killing achieved at very low transduction levels.
Gene-directed enzyme prodrug therapy Enzymatic selectivity Purine nucleoside phosphorylase

Tumor Prodrug Accumulation vs. F-dAdo

The superior bystander effect of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) over the classic HSV-TK/ganciclovir (GCV) system is a quantifiable and critical differentiator. The MeP-dR/ePNP system achieves complete killing of a cell population with only 1% ePNP-expressing cells, due to the membrane-permeable nature of the toxic 6-methylpurine metabolite [1]. In contrast, the GCV metabolite is phosphorylated and trapped within the cell, requiring cell-to-cell contact for bystander killing [2]. Experiments using silicon rings to separate ePNP-expressing and non-expressing cells demonstrated that bystander killing by MeP-dR occurs even without direct cell contact, a mechanism not possible with the HSV-TK/GCV system [3].

Tumor accumulation vs. F-dAdo
Cross-study context
MeP-dR: 43 ± 14 nmol/g (10% PNP); 110 ± 48 nmol/g with 90% APRT bystanders. ~3.1× higher than F-dAdo (14 ± 6 nmol/g).
APRT-dependent enhancement unique to MeP-dR among tested prodrugs.
D54 glioma xenografts; 33 mg/kg MeP-dR i.p.; 4 h post-dose.
Bystander effect Suicide gene therapy Cancer HSV-TK

E. coli vs. Human PNP Selectivity

The cytotoxic potency of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) on ePNP-transduced cells is quantified by a low IC50. A study using HepG2 human hepatoma cells stably expressing the E. coli PNP gene (HepG2/PNP) demonstrated that MeP-dR exhibits an IC50 of 4.5 μmol/L after 4 days of treatment [1][2]. For comparison, the same study indicated that MeP-dR is non-toxic to parental HepG2 cells lacking the ePNP gene, confirming the enzyme-dependent prodrug nature of the compound [3].

E. coli vs. Human PNP
Class-level
MeP-dR is not a human PNP substrate; cleaved by E. coli PNP. F-dAdo is ~3000× better E. coli PNP substrate than F-araA, but limited by short half-life.
Selective bacterial activation supports GDEPT specificity; off-target human PNP recognition not observed.
Recombinant enzyme assays; species-specific substrate discrimination confirmed.
Cytotoxicity Hepatoma IC50 ePNP

Curative Efficacy in D54 Glioma Model

For procurement related to large-scale preparation or metabolic studies, 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MePdR) can be synthesized with high efficiency using recombinant E. coli strains overexpressing nucleoside phosphorylases. Under optimized conditions (strain, temperature, pH, reagent concentration), a 95% conversion of 6-methylpurine (MeP) to MePdR was achieved in just 1 hour, using only 0.2% (dry wt/v) of recombinant E. coli cell paste as biocatalyst [1]. This is in contrast to traditional chemical synthesis, which can be a multi-step, lower-yield process [2][3].

Curative endpoint in glioma
Head-to-head
MeP-dR: complete tumor regression after 3 doses (33–67 mg/kg Q1D×3). F-araAMP: active but not curative at 3-dose schedule. F-dAdo comparable but requires 5× daily dosing.
Reported tumor regression endpoint supports MeP-dR as reference prodrug for D54 glioma models.
Nude mouse xenografts; no discernible systemic toxicity at efficacious doses.
Enzymatic synthesis Biocatalysis Nucleoside phosphorylase Process optimization

Mycoplasma Detection Selectivity

While the primary activation of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (d6MetPRib) is associated with ePNP, recent studies have explored its activation by type II 2′-deoxyribosyltransferase from Lactobacillus delbrueckii (LdNDT). It was confirmed that LdNDT possesses hydrolytic activity toward d6MetPRib, along with other prodrugs like dFUrd and dFAdo. Notably, this activity was significantly increased, up to 30-fold, in the presence of an acceptor nucleobase [1][2]. This differs from ePNP, whose activity is phosphorolytic and does not show this strong nucleobase-dependent enhancement [3].

Mycoplasma detection
Reported
96.6% sensitivity (87/90 infected cultures); 100% specificity (0/9 mycoplasma-free). Detection of ≤1 mycoplasma per 200,000 cells.
Viability-based functional readout; dual detection and decontamination capability.
10 µM 6-MPDR in 3T6 indicator cells; effective against multiple mycoplasma species.
Suicide gene therapy NDT LdNDT Enzyme promiscuity

Enzymatic Synthesis of MeP-dR

The presence of the 6-methyl group on the purine base significantly influences binding affinity to certain enzymes compared to the unsubstituted purine. In studies with the purine-2′-deoxyribonucleosidase from Crithidia luciliae, 6-methylpurine acted as a much better deoxyribosyl acceptor than purine itself. The Michaelis constant (KB) for 6-methylpurine was determined to be 351 ± 87 μM, which is approximately 11-fold lower than the KB for purine, which was 3.91 ± 0.8 mM [1]. This indicates a stronger binding interaction for the methylated analog. This class-level effect may partly explain the favorable substrate properties of the compound with other enzymes like ePNP, relative to adenosine analogs without the 6-methyl modification [2].

Enzymatic synthesis
Reported
95% conversion of 6-methylpurine to MeP-dR in 1 h using 0.2‰ (dry wt./v) recombinant E. coli cell paste.
Scalable biocatalytic route with high atom economy; complements multi-step chemical synthesis.
Optimized pH, temperature, and cell mass; whole-cell system overexpressing deoD, udp, deoA.
Structure-activity relationship SAR Michaelis constant Purine-2'-deoxyribonucleosidase

MeP-dR Optimal Application Scenarios


Suicide Gene Therapy Vector Development

The primary and most validated application for procuring 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) is as the prodrug component in ePNP-dependent GDEPT models. The evidence confirms it is a reliable substrate for ePNP but not human PNP, ensuring selective activation in transduced cells [1]. Its low IC50 of 4.5 μM on ePNP-expressing hepatoma cells provides a clear, quantifiable efficacy benchmark for model validation [2]. Furthermore, its exceptional bystander effect, requiring as few as 1% expressing cells for complete population kill, makes it the standard for assessing the efficiency of gene delivery vectors and the overall potency of the ePNP/MeP-dR suicide system [3][4].

Mycoplasma Detection and Decontamination

Procuring this compound is justified for research into alternative enzyme-prodrug activation systems beyond the classic ePNP model. Evidence demonstrates that the compound is also a substrate for LdNDT (type II 2′-deoxyribosyltransferase), with activity significantly enhanced (up to 30-fold) by acceptor nucleobases [5][6]. This property makes it a valuable tool for exploring NDT-based suicide gene therapy, a newer approach. Its well-characterized behavior with ePNP serves as a valuable control, allowing researchers to directly compare the kinetics and efficacy of novel enzyme candidates, including engineered mutants of ePNP [7].

APRT-Modulated Bystander Effect Studies

For industrial or academic groups focused on process chemistry and biocatalysis, 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MePdR) represents a model nucleoside analog for which a highly efficient enzymatic synthesis has been established. The literature provides a validated protocol achieving 95% conversion of the 6-methylpurine base to the nucleoside MePdR in just 1 hour using a readily prepared E. coli whole-cell biocatalyst [8]. This specific, quantitative data supports its procurement for scaling up production, for studying the kinetics of the involved nucleoside phosphorylases (deoD, udp, deoA), or for using the compound as a substrate in high-throughput screening of new enzyme variants for industrial nucleoside production.

Large-Scale Enzymatic Synthesis of MeP-dR

The compound serves as a critical building block and reference point for SAR studies focused on 6-substituted purine nucleosides. Evidence comparing the binding affinity of the 6-methylpurine base versus the unsubstituted purine base shows an 11-fold improvement in the Michaelis constant (KB) for a purine nucleosidase [9]. This quantitative difference highlights the significant impact of the 6-methyl modification. Procuring 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine is therefore essential for medicinal chemists aiming to design next-generation prodrugs with improved enzyme binding, altered pharmacokinetic properties, or resistance to other metabolic enzymes, using it as a benchmark for evaluating new analogs [10].

Application
Selection Property
Validation Focus
GDEPT vector development
Bystander killing efficiency at low transduction rates
In vitro mixed-culture and in vivo xenograft regression endpoints
Mycoplasma surveillance & decontamination
Viability-based detection sensitivity and specificity
Cell culture viability and mycoplasma elimination threshold
APRT bystander mechanism studies
APRT-dependent intratumoral metabolite accumulation
Bystander cell APRT overexpression and prodrug activation correlation
Enzymatic scale-up synthesis
Biocatalytic conversion yield and catalyst loading
Process reproducibility and scalability in recombinant E. coli systems

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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